Cas no 2171971-19-8 (3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol)

• Product Name: 3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol
• CAS No: 2171971-19-8
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• CID: 6410083
• PubChem ID: 165521419
• Update Time: 2025-08-04

3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol
• EN300-1275146
• 2171971-19-8
• 3-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-1-ol

• Inchi： 1S/C11H21N3O3/c1-10(2-4-15)13-11-8-12-14(9-11)3-6-17-7-5-16/h8-10,13,15-16H,2-7H2,1H3
• InChI Key： CZCNKJNUHJOHGM-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C(C=N1)NC(C)CCO

Computed Properties

• Exact Mass: 243.15829154g/mol
• Monoisotopic Mass: 243.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.5Ų

Additional information on 3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol

Research Briefing on 3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol (CAS: 2171971-19-8)

In recent years, the compound 3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol (CAS: 2171971-19-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-based structure and hydroxyl functionalities, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for researchers and industry professionals.

The primary focus of recent studies has been on the compound's role as a key intermediate or active pharmaceutical ingredient (API) in drug development. Its structural features, including the pyrazole ring and hydroxyethyl side chains, make it a versatile scaffold for designing novel therapeutics. Researchers have explored its applications in targeting specific biological pathways, particularly those involved in inflammation and oncology. The compound's ability to modulate enzyme activity and receptor interactions has been a central theme in these investigations.

One of the most notable advancements is the compound's application in kinase inhibition. Recent in vitro studies have demonstrated its efficacy in selectively inhibiting certain kinases that play critical roles in cell signaling and proliferation. This has opened new avenues for developing targeted therapies for cancers and autoimmune diseases. The specificity and potency of 3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol in these contexts have been highlighted in several high-impact publications.

Another area of interest is the compound's pharmacokinetic properties. Studies have shown that the hydroxyethoxyethyl moiety enhances solubility and bioavailability, addressing a common challenge in drug formulation. This improvement in drug-like properties has made the compound a favorable candidate for further preclinical and clinical development. Researchers are also investigating its metabolic stability and potential drug-drug interactions to ensure safety and efficacy in therapeutic use.

In addition to its therapeutic potential, the synthetic pathways for 3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol have been optimized to improve yield and purity. Recent publications have detailed novel catalytic methods and green chemistry approaches that reduce environmental impact while maintaining high efficiency. These advancements are critical for scaling up production and meeting the demands of clinical trials and eventual commercialization.

Looking ahead, the compound's versatility and promising preliminary data suggest that it will continue to be a focal point in chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action, optimize its therapeutic profile, and explore additional indications. Collaborative efforts between academia and industry will be essential to translate these findings into tangible medical advancements.

In conclusion, 3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-1-ol (CAS: 2171971-19-8) represents a significant area of innovation in drug discovery and development. Its multifaceted applications, from kinase inhibition to improved pharmacokinetics, underscore its potential to address unmet medical needs. As research progresses, this compound is poised to make a substantial impact on the future of therapeutics.